Cas no 399-52-0 (5-Fluoroindole)

5-Fluoroindole structure
5-Fluoroindole structure
Product name:5-Fluoroindole
CAS No:399-52-0
MF:C8H6NF
MW:135.13834
MDL:MFCD00005671
CID:37231
PubChem ID:24870683

5-Fluoroindole Chemical and Physical Properties

Names and Identifiers

    • 5-Fluoroindole
    • 5-Fluoro-1H-indole
    • 1H-Indole, 5-fluoro-
    • NSC 88613
    • 5-FLUORO-3-METHYLINDOLE
    • 5-FLUOROINDOLE(5FI)
    • 5- Fluoroindole,5-Fluoro-1H-indole
    • 5-Fluoroindole, 98% 1GR
    • 5-Fluoroindole 98%
    • Indole, 5-fluoro-
    • NSC-88613
    • HY-40156
    • Z1160902020
    • 5-fluoroindol
    • 5-Fluoro-1H-indole #
    • AB00483
    • MFCD00005671
    • NSC88613
    • 5-Fluoroindole, purum, >=97.0% (GC)
    • CHEBI:72818
    • SY003931
    • F0369
    • F-4525
    • ZL8W3FGT5K
    • AC-2259
    • InChI=1/C8H6FN/c9-7-1-2-8-6(5-7)3-4-10-8/h1-5,10
    • BIDD:GT0536
    • NS00043687
    • CS-D0680
    • EINECS 206-917-4
    • 1-(3-nitro-phenyl)-piperazinedihydrochloride
    • 3fuf
    • CHEMBL555457
    • 5-fluoro-indole
    • A22152
    • 5-fluoro-indol
    • 5-Fluoroindole, 98%
    • DTXSID10192940
    • 5-Fluoro-1H-indole;Indole, 5-fluoro-
    • AS-12602
    • 5-Fluoro indole
    • F-4520
    • 399-52-0
    • BCP09868
    • AKOS004117075
    • FT-0620421
    • BDBM50294170
    • EN300-73560
    • Q27140165
    • 14O
    • SCHEMBL228554
    • UNII-ZL8W3FGT5K
    • AM972
    • 5-Fluoro-1H-indole; 5-fluoroindole; NSC 88613;
    • DB-031761
    • MDL: MFCD00005671
    • Inchi: 1S/C8H6FN/c9-7-1-2-8-6(5-7)3-4-10-8/h1-5,10H
    • InChI Key: ODFFPRGJZRXNHZ-UHFFFAOYSA-N
    • SMILES: FC1=CC2=C(NC=C2)C=C1
    • BRN: 112350

Computed Properties

  • Exact Mass: 135.04800
  • Monoisotopic Mass: 135.048427
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 126
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: nothing
  • Tautomer Count: nothing
  • Topological Polar Surface Area: 15.8
  • Surface Charge: 0

Experimental Properties

  • Color/Form: Pale-yellow to Yellow-brown Solid
  • Density: 1.1203 (estimate)
  • Melting Point: 44.0 to 49.0 deg-C
  • Boiling Point: 120°C/1mmHg(lit.)
  • Flash Point: Fahrenheit: 230 ° f
    Celsius: 110 ° c
  • Refractive Index: 1.646?
  • PSA: 15.79000
  • LogP: 2.30700
  • Solubility: Not available

5-Fluoroindole Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H315,H319,H335
  • Warning Statement: P261,P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S36
  • FLUKA BRAND F CODES:10
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38
  • Safety Term:S26;S36
  • Storage Condition:Keep in dark place,Inert atmosphere,2-8°C
  • HazardClass:IRRITANT

5-Fluoroindole Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Fluoroindole Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1031884-25g
5-Fluoroindole
399-52-0 98%
25g
¥592 2023-04-14
Enamine
EN300-73560-0.1g
5-fluoro-1H-indole
399-52-0 95%
0.1g
$19.0 2023-05-03
abcr
AB103909-25 g
5-Fluoroindole, 98%; .
399-52-0 98%
25g
€256.50 2023-04-05
Chemenu
CM103241-100g
5-fluoro-1H-indole
399-52-0 95%+
100g
$515 2022-06-11
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R010472-1g
5-Fluoroindole
399-52-0 97%
1g
¥27 2024-05-23
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY003931-100g
5-Fluoroindole
399-52-0 ≥98%
100g
¥1396.00 2024-07-09
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
A15346-25g
5-Fluoroindole, 99%
399-52-0 99%
25g
¥14579.00 2023-03-01
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
F17830-1g
5-Fluoroindole
399-52-0 ≥98%(HPLC)
1g
¥59.0 2023-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
F17830-25g
5-Fluoroindole
399-52-0
25g
¥899.0 2021-09-09
eNovation Chemicals LLC
D298235-5g
5-fluoro-1H-indole
399-52-0 95%
5g
$190 2024-05-24

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